Cas no 1220020-18-7 (N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-4-piperidinamine dihydrochloride)

• Product Name: N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-4-piperidinamine dihydrochloride
• CAS No: 1220020-18-7
• MF: C₁₂H₂₆Cl₂N₂O
• MW: 285.253641605377
• CID: 4687839
• PubChem ID: 53410903
• Update Time: 2025-10-17

N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-4-piperidinamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-METHYL-N-(TETRAHYDRO-2H-PYRAN-4-YLMETHYL)-4-PIPERIDINAMINE DIHYDROCHLORIDE
• N-methyl-N-(oxan-4-ylmethyl)piperidin-4-amine dihydrochloride
• 1220020-18-7
• AKOS015845236
• N-Methyl-N-((tetrahydro-2H-pyran-4-yl)methyl)piperidin-4-amine dihydrochloride
• N-methyl-N-(oxan-4-ylmethyl)piperidin-4-amine;dihydrochloride
• G73418
• N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-4-piperidinamine dihydrochloride

• Inchi： 1S/C12H24N2O.2ClH/c1-14(12-2-6-13-7-3-12)10-11-4-8-15-9-5-11;;/h11-13H,2-10H2,1H3;2*1H
• InChI Key： YOPAZGZCVDINDM-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCC(CC1)CN(C)C1CCNCC1

Computed Properties

• Exact Mass: 284.1422188g/mol
• Monoisotopic Mass: 284.1422188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-4-piperidinamine dihydrochloride

N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-4-piperidinamine dihydrochloride: A Comprehensive Overview

The compound with CAS No. 1220020-18-7, known as N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-4-piperidinamine dihydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which combines elements of piperidine and tetrahydropyran moieties, making it a valuable subject for both academic research and industrial applications.

N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-4-piperidinamine dihydrochloride exhibits a unique chemical structure that has been extensively studied in recent years. The molecule's core consists of a piperidine ring, which is a six-membered saturated ring with one nitrogen atom. This nitrogen is further substituted with a methyl group and a tetrahydropyran-derived side chain. The tetrahydropyran moiety, a five-membered oxygen-containing ring, adds complexity to the molecule and potentially enhances its pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for synthesizing N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-4-piperidinamine dihydrochloride. One such approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly efficient in constructing complex molecular frameworks. These methods not only improve the yield of the compound but also enhance its purity, making it more suitable for pharmacological studies.

The pharmacological properties of N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-4-piperidinamine dihydrochloride have been a focal point of recent research. Studies have demonstrated that this compound exhibits potent activity in various biological assays, particularly in models related to central nervous system disorders. Its ability to modulate neurotransmitter systems suggests potential applications in the treatment of conditions such as depression, anxiety, and neurodegenerative diseases.

Moreover, the stereochemistry of N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-4-piperidinamine dihydrochloride plays a crucial role in its biological activity. Researchers have employed advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, to elucidate the spatial arrangement of the molecule. These insights have provided valuable information for optimizing the compound's bioavailability and efficacy.

In terms of therapeutic applications, N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-4-piperidinamine dihydrochloride holds promise as a lead compound for drug development. Its ability to cross the blood-brain barrier and interact with key neuronal targets makes it an attractive candidate for addressing unmet medical needs in neuroscience. Ongoing clinical trials are expected to provide further insights into its safety profile and therapeutic potential.

From a synthetic perspective, the development of scalable synthesis routes for N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-4-piperidinamine dihydrochloride remains an area of active research. Chemists are exploring green chemistry approaches to minimize waste and improve sustainability during the production process. These efforts are crucial for ensuring that the compound can be manufactured on a large scale while maintaining high quality standards.

In conclusion, N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-4-piperidinamine dihydrochloride (CAS No. 1220020-18-7) represents a significant advancement in modern organic chemistry and pharmacology. Its intricate structure, coupled with promising biological activity, positions it as a key player in the development of novel therapeutic agents. As research continues to unfold, this compound is likely to contribute significantly to our understanding of complex molecular systems and their applications in medicine.